1-[5-(2,4-Diamino-pyrimidin-5-yloxy)4-isopropyl-2-methoxy-phenyl]-ethanol

• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol
• IUPAC Name: 1-[5-(2,4-diaminopyrimidin-5-yl)oxy-2-methoxy-4-propan-2-ylphenyl]ethanol
• InChI: InChI=1S/C16H22N4O3/c1-8(2)10-5-12(22-4)11(9(3)21)6-13(10)23-14-7-19-16(18)20-15(14)17/h5-9,21H,1-4H3,(H4,17,18,19,20)
• InChI Key: MZODADHVCMQGRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1OC2=CN=C(N=C2N)N)C(C)O)OC

Description

1-[5-(2,4-Diamino-pyrimidin-5-yloxy)4-isopropyl-2-methoxy-phenyl]-ethanol is a useful research compound. Its molecular formula is C16H22N4O3 and its molecular weight is 318.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-[5-(2,4-diamino-pyrimidin-5-yloxy)-4-isopropyl-2-methoxy-phenyl]-ethanone (2.500 g, 8.3 mmol) in 100 ml MeOH was slowly added NaBH4 (1.566 g, 41.4 mmol) at 0° C. The solution was allowed to warm to rt. After 20 h, the saturated NH4Cl was added, the mixture was concentrated in vacuo and extracted with ethyl acetate. The combined organics were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. Purification via silica gel column chromatography (9:1 CH2Cl2/MeOH) afforded to 1-[5-(2,4-diamino-pyrimidine-5-yloxy)-4-isopropyl-2-methoxy-phenyl]-ethanol (1.613 g, 60%) as white foam; [MH]+=301.